Cas no 5109-66-0 (Furan, 2,3-dimethyl-4-phenyl-)

• Product name: Furan, 2,3-dimethyl-4-phenyl-
• CAS No: 5109-66-0
• MF: C₁₂H₁₂O
• MW: 172.22308
• CID: 363257
• PubChem ID: 13113188

Furan, 2,3-dimethyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Furan, 2,3-dimethyl-4-phenyl-
• 2,3-dimethyl-4-phenylfuran
• DTXSID80518754
• 5109-66-0
• 2,3-dimethyl-4-phenyl furan

• Inchi： InChI=1S/C12H12O/c1-9-10(2)13-8-12(9)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key： KXTVPPDUMAKZGM-UHFFFAOYSA-N
• SMILES： CC1OC=C(C2=CC=CC=C2)C=1C

Computed Properties

• Exact Mass: 172.08886
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 13.14